2-methyl-5-[(3-methylphenyl)sulfamoyl]benzoic Acid

• IUPAC Name: 2-methyl-5-[(3-methylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C15H15NO4S/c1-10-4-3-5-12(8-10)16-21(19,20)13-7-6-11(2)14(9-13)15(17)18/h3-9,16H,1-2H3,(H,17,18)
• InChI Key: WDJDIFVXFRWXCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)C)C(=O)O
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol
• CAS RN: 325721-06-0

Description

2-Methyl-5-[(3-methylphenyl)sulfamoyl]benzoic acid, also known as Mefenamic acid, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to treat mild to moderate pain. It has a molecular weight of 305.35.

Scientific Research Applications

Stress Tolerance in Plants

Research by Senaratna et al. (2004) demonstrated that benzoic acid derivatives, including sulfosalicylic and methyl salicylic acid, effectively induce tolerance to heat, drought, and chilling stress in bean and tomato plants. This suggests that the benzoic acid structural portion is crucial for imparting stress tolerance, potentially including derivatives like 2-methyl-5-[(3-methylphenyl)sulfamoyl]benzoic acid.

Water Treatment Technologies

Liu et al. (2012) developed novel sulfonated thin-film composite nanofiltration membranes using sulfonated aromatic diamine monomers for dye treatment in water. These membranes showed enhanced water flux and dye rejection due to improved surface hydrophilicity, indicating the potential of sulfonated benzoic acid derivatives in water purification processes Liu et al. (2012).

Electrochemical Processes

The electrochemical behavior of sulfophenyl-azo-benzoic acids, including their reduction and the impact of sulfo substituents, has been investigated, demonstrating significant effects on electrochemical properties. These findings can influence the development of electrochemical sensors or reactors for specific chemical transformations Mandić et al. (2004).

Organic Synthesis

In the realm of pharmaceutical chemistry, derivatives of benzoic acid, like repaglinide and related hypoglycemic agents, have been synthesized and evaluated, highlighting the importance of the benzoic acid structure in developing new medications Grell et al. (1998). Furthermore, compounds with a benzoic acid foundation have been utilized as catalysts in organic reactions, offering pathways to synthesize valuable chemical entities efficiently Tayebi et al. (2011).